4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid

• Molecular Formula: C16H16ClNO5S
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 4-[(4-chloro-3-propoxyphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C16H16ClNO5S/c1-2-9-23-15-10-13(7-8-14(15)17)24(21,22)18-12-5-3-11(4-6-12)16(19)20/h3-8,10,18H,2,9H2,1H3,(H,19,20)
• InChI Key: OPJAJWGXEYCJNI-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)Cl

Description

4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid, also known as CPB, is a chemical compound that belongs to the class of sulfonamide-based drugs. CPB has been widely studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid is based on its ability to inhibit the activity of carbonic anhydrase enzymes, which are involved in several physiological processes, including acid-base balance, respiration, and ion transport. 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid binds to the active site of carbonic anhydrase enzymes and blocks their catalytic activity, leading to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide. This mechanism of action has been exploited in the development of several drugs for the treatment of glaucoma, epilepsy, and other diseases.
Biochemical and Physiological Effects
4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has been shown to have several biochemical and physiological effects, including the inhibition of carbonic anhydrase enzymes, the reduction of intraocular pressure, the suppression of tumor growth, and the modulation of immune responses. 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has also been reported to have anti-inflammatory, analgesic, and antibacterial activities, which make it a potential candidate for the treatment of several diseases.

Advantages and Limitations for Lab Experiments

4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid is also commercially available and relatively inexpensive, making it a convenient tool compound for academic and industrial research. However, 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has some limitations for lab experiments, including its low selectivity for carbonic anhydrase isozymes and its potential toxicity and side effects, which require careful handling and safety precautions.

Future Directions

There are several future directions for the research and development of 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid, including the design and synthesis of novel 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid derivatives with improved selectivity, potency, and pharmacokinetic properties. 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid-based drugs could also be developed for the treatment of diseases that are associated with carbonic anhydrase dysfunction, such as osteoporosis, diabetes, and obesity. Furthermore, 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid could be used as a tool compound to study the structure and function of carbonic anhydrase enzymes and their role in physiological and pathological processes. Overall, 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has great potential for scientific research and drug discovery, and further studies are needed to fully explore its applications and mechanisms of action.

Synthesis Methods

4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid can be synthesized through a multi-step process that involves the reaction of 4-chloro-3-propoxybenzenesulfonyl chloride with 4-aminobenzoic acid in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain pure 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid. The synthesis method of 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has been well established, and several modified procedures have been developed to improve the yield and purity of the final product.

Scientific Research Applications

4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has been investigated as a potential drug candidate for the treatment of several diseases, including cancer, inflammation, and microbial infections. In pharmacology, 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has been used as a tool compound to study the mechanism of action of sulfonamide-based drugs. In biochemistry, 4-(4-Chloro-3-propoxybenzenesulfonamido)benzoic acid has been employed as a probe molecule to investigate the structure and function of enzymes and proteins.